2-phenyl-N-[3-(1H-tetrazol-5-yl)phenyl]acetamide

• IUPAC Name: 2-phenyl-N-[3-(2H-tetrazol-5-yl)phenyl]acetamide
• InChI: InChI=1S/C15H13N5O/c21-14(9-11-5-2-1-3-6-11)16-13-8-4-7-12(10-13)15-17-19-20-18-15/h1-8,10H,9H2,(H,16,21)(H,17,18,19,20)
• InChI Key: TUJHDWJBXFMDTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=CC=CC(=C2)C3=NNN=N3
• Molecular Formula: C15H13N5O
• Molecular Weight: 279.30 g/mol

Description

2-phenyl-N-[3-(1H-tetrazol-5-yl)phenyl]acetamide is a useful research compound. Its molecular formula is C15H13N5O and its molecular weight is 279.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 279.11201006 g/mol and the complexity rating of the compound is 345. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

While the specific mechanism of action for “2-phenyl-N-[3-(1H-tetrazol-5-yl)phenyl]acetamide” is not mentioned in the available data, similar compounds have been found to be potent G Protein-Coupled Receptor-35 (GPR35) agonists. GPR35 has emerged as a potential target in the treatment of pain and inflammatory and metabolic diseases.

Safety and Hazards

On heating, tetrazoles decompose and emit toxic nitrogen fumes. These are burst vigorously on exposed to shock, fire, and heat on friction. It releases carbon monoxide, carbon dioxide, and harmful nitrogen oxide on heating or burning.

Future Directions

The development of new tetrazole derivatives and their potential applications in medicinal and pharmaceutical fields are areas of ongoing research. The introduction of a 1H-tetrazol-5-yl group significantly increased the potency of certain compounds, suggesting potential future directions for chemical optimization.